3H-Pyrazol-3-one, 5-(4-fluorophenyl)-2,4-dihydro-2-methyl-

• CAS RN: 874766-78-6
• Molecular Formula: C10H9FN2O
• Molecular Weight: 192.19 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-2-methyl-4H-pyrazol-3-one
• InChI: InChI=1S/C10H9FN2O/c1-13-10(14)6-9(12-13)7-2-4-8(11)5-3-7/h2-5H,6H2,1H3
• InChI Key: FEQBQPIIQAIEHL-UHFFFAOYSA-N
• SMILES: CN1C(=O)CC(=N1)C2=CC=C(C=C2)F

Description

3H-Pyrazol-3-one, 5-(4-fluorophenyl)-2,4-dihydro-2-methyl- is a chemical compound with the molecular formula C10H9FN2O and a molecular weight of 192.19. It is a member of the pyrazolone family of compounds, which are known for their diverse chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of N-phenyl-3-(4-fluorophenyl)-4-substituted pyrazoles have been synthesized and tested for antimycobacterial activity. Another study reported the synthesis of 4-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one.

Molecular Structure Analysis

The molecular structure of 3H-Pyrazol-3-one, 5-(4-fluorophenyl)-2,4-dihydro-2-methyl- consists of a pyrazolone ring attached to a 4-fluorophenyl group. The exact structure can be determined using techniques such as X-ray diffraction.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3H-Pyrazol-3-one, 5-(4-fluorophenyl)-2,4-dihydro-2-methyl- include a predicted boiling point of 289.7±50.0 °C and a predicted density of 1.264±0.06 g/cm3. The pKa value is predicted to be 1.34±0.40.